Cas no 2211-67-8 (Butane, 2,3-dichloro-,(2R,3R)-rel-)

• Product Name: Butane, 2,3-dichloro-,(2R,3R)-rel-
• CAS No: 2211-67-8
• MF: C₄H₈Cl₂
• MW: 127.012319564819
• CID: 277416
• PubChem ID: 75169
• Update Time: 2025-04-19

Butane, 2,3-dichloro-,(2R,3R)-rel- Chemical and Physical Properties

Names and Identifiers

• Butane, 2,3-dichloro-,(2R,3R)-rel-
• (±)-2,3-Dichlorobutane
• (2S,3S)-dl-2,3-dichlorobutane
• DL-2,3-Dichlorobutane
• racemic-2,3-Dichlorobutane
• threo-2,3-Dichlorobutane
• rac-2,3-Dichlorobutane
• DTXSID001030848
• Butane, 2,3-dichloro-, (R*,R*)-(+-)-
• RMISVOPUIFJTEO-QWWZWVQMSA-N
• Butane, 2,3-dichloro-, (.+/-.)-
• 2211-67-8
• Butane, 2,3-dichloro-, (R*,R*)-(.+/-.)-

• Inchi： 1S/C4H8Cl2/c1-3(5)4(2)6/h3-4H,1-2H3/t3-,4-/m1/s1
• InChI Key： RMISVOPUIFJTEO-QWWZWVQMSA-N
• SMILES： Cl[C@H](C)[C@@H](C)Cl

Computed Properties

• Exact Mass: 126.00044
• Monoisotopic Mass: 126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 30.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.1051
• Melting Point: -80°C
• Boiling Point: 122.28°C (estimate)
• Flash Point: 18.3°C
• Refractive Index: 1.4409
• PSA: 0